N-(4-ethylphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(4-ethylphenyl)-7,8-dimethyl-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C20H19NO3/c1-4-14-6-8-15(9-7-14)21-20(23)18-11-17(22)16-10-5-12(2)13(3)19(16)24-18/h5-11H,4H2,1-3H3,(H,21,23)
• Standard InChI Key: IMFIKEQRMJBYMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=O)C3=C(O2)C(=C(C=C3)C)C

Introduction

N-(4-ethylphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide is a synthetic organic compound belonging to the class of chromene derivatives. Chromenes are characterized by their bicyclic structure, consisting of a benzene ring fused to a pyran ring. This particular compound is noted for its potential biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of N-(4-ethylphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide typically involves several steps, although specific details are not widely documented. Generally, the synthesis of chromene derivatives involves reactions between appropriate amines and carboxylic acids, often facilitated by coupling agents like N,N’-dicyclohexylcarbodiimide (DCC) and catalysts such as 4-dimethylaminopyridine (DMAP) in solvents like dichloromethane.

Biological Activities

N-(4-ethylphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide has been explored for its potential therapeutic properties, including:

Applications in Medicinal Chemistry

The compound is classified as an active pharmaceutical ingredient, indicating its relevance in drug development. Its potential biological activities make it a subject of interest in pharmacological research.

Potential Mechanism of Action

The mechanism of action for chromene derivatives often involves interaction with specific molecular targets such as enzymes or receptors. These interactions can inhibit enzyme activity or modulate receptor functions, influencing various cellular signaling pathways.

Comparison with Similar Compounds

Other chromene derivatives, such as N-(4-ethylphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide, share similar structural features but differ in the positions of their methyl groups. These differences can affect their biological activities and applications in medicinal chemistry.

Data Table: Comparison of Chromene Derivatives

Compound	Molecular Formula	Molecular Weight	CAS Number
N-(4-ethylphenyl)-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide	C19H19NO3	307.36 g/mol	Not specified
N-(4-ethylphenyl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide	Not specified	321.4 g/mol	866239-70-5
N-(4-ethylphenyl)-6,7-dimethyl-4-oxo-4H-chromene-2-carboxamide	Not specified	Approximately 321.4 g/mol	Not specified